Cas no 1225798-53-7 (4-(4-bromophenyl)-3-methylbutan-2-ol)

• Product Name: 4-(4-bromophenyl)-3-methylbutan-2-ol
• CAS No: 1225798-53-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6578151
• PubChem ID: 61748809
• Update Time: 2025-05-21

4-(4-bromophenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-3-methylbutan-2-ol
• EN300-1625437
• AKOS011019151
• 1225798-53-7

• Inchi： 1S/C11H15BrO/c1-8(9(2)13)7-10-3-5-11(12)6-4-10/h3-6,8-9,13H,7H2,1-2H3
• InChI Key： QQJQLMSKHVYCBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)C(C)O

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-bromophenyl)-3-methylbutan-2-ol

Comprehensive Guide to 4-(4-Bromophenyl)-3-Methylbutan-2-ol (CAS No. 1225798-53-7): Properties, Applications, and Market Insights

4-(4-Bromophenyl)-3-methylbutan-2-ol (CAS No. 1225798-53-7) is a specialized organic compound with a unique molecular structure featuring a brominated phenyl group and a hydroxyl-functionalized butane chain. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both aromatic and aliphatic components in its structure makes it particularly valuable for synthetic applications.

Chemically, 4-(4-bromophenyl)-3-methylbutan-2-ol exhibits intriguing properties that align with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalytic transformations, where its bromine substituent offers selective reactivity for cross-coupling reactions—a hot topic in modern organic synthesis. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug discovery pipelines.

From an applications perspective, this compound shows promise in multiple domains. In medicinal chemistry, its structure serves as a precursor for potential bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics—a rapidly growing market segment. The pharmaceutical industry's search for novel blood-brain barrier permeable compounds has led to renewed interest in brominated aromatic alcohols like 1225798-53-7.

The material science field has also identified valuable applications for 4-(4-bromophenyl)-3-methylbutan-2-ol. Its molecular architecture makes it suitable for creating advanced polymer additives and liquid crystal precursors. Recent studies have explored its incorporation into photo-responsive materials, aligning with the booming demand for smart materials in electronics and optoelectronics.

Market analysis reveals growing demand for CAS 1225798-53-7, particularly from contract research organizations (CROs) and specialty chemical manufacturers. The compound's niche applications have created a specialized supply chain, with purity grades ranging from 95% to 99.9% for different research needs. Current pricing trends reflect its status as a low-volume high-value chemical, with procurement challenges similar to other research-grade brominated compounds.

Quality control aspects of 4-(4-bromophenyl)-3-methylbutan-2-ol production have become increasingly important. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These quality assurance measures address the pharmaceutical industry's stringent requirements for process chemistry intermediates.

Environmental and handling considerations for 1225798-53-7 follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage in amber glass containers under inert atmosphere is recommended to maintain stability. These handling procedures mirror best practices for similar oxygenated aromatic compounds in research settings.

The synthetic versatility of 4-(4-bromophenyl)-3-methylbutan-2-ol continues to inspire novel research directions. Recent publications have highlighted its utility in metal-organic framework (MOF) synthesis and as a template for asymmetric catalysis. These cutting-edge applications position the compound at the forefront of molecular design innovation.

Looking ahead, the scientific community anticipates expanded applications for CAS 1225798-53-7 in emerging fields like bioorthogonal chemistry and targeted drug delivery systems. Its balanced lipophilicity and functional group compatibility make it particularly suitable for these next-generation pharmaceutical technologies.

For researchers sourcing 4-(4-bromophenyl)-3-methylbutan-2-ol, understanding its structure-activity relationships is crucial. The bromine atom's position offers specific reactivity patterns that differ from other halogenated analogs, making this compound uniquely valuable for structure-based drug design projects.

The global market for 1225798-53-7 reflects broader trends in fine chemical specialization. As pharmaceutical companies increasingly outsource complex intermediate synthesis, demand for well-characterized building blocks like this compound continues to rise. This trend aligns with the industry's shift toward fragment-based drug discovery methodologies.

In conclusion, 4-(4-bromophenyl)-3-methylbutan-2-ol represents an important tool in modern chemical research. Its combination of aromatic and aliphatic characteristics, coupled with the versatile bromine substituent, ensures its continued relevance across multiple scientific disciplines. As research into functionalized aromatic compounds advances, this compound will likely play an expanding role in both academic and industrial settings.